
An In-depth Technical Guide to Methyl 4-methyl-
4-nitropentanoate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 4-methyl-4-nitropentanoate

Cat. No.: B090775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-methyl-4-
nitropentanoate, a valuable chemical intermediate. This document details its chemical identity,

physical and chemical properties, and established synthesis protocols.

Chemical Identity and Nomenclature
The compound with the common name Methyl 4-methyl-4-nitropentanoate is systematically

named methyl 4-methyl-4-nitropentanoate according to the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature.[1] It is a nitro compound and an ester.

A variety of synonyms and identifiers are used in literature and commercial listings for this

compound, which are summarized in the table below for easy reference.
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Identifier Type Identifier

IUPAC Name methyl 4-methyl-4-nitropentanoate

CAS Number 16507-02-1

Molecular Formula C7H13NO4

Molecular Weight 175.18 g/mol

InChI
1S/C7H13NO4/c1-7(2,8(10)11)5-4-6(9)12-3/h4-

5H2,1-3H3

InChIKey MROVMGGCWUQHMR-UHFFFAOYSA-N

SMILES CC(C)(CCC(=O)OC)--INVALID-LINK--[O-]

Synonyms

Methyl 4-nitro-4-valerate, Pentanoic acid, 4-

methyl-4-nitro-, methyl ester, Valeric acid, 4-

methyl-4-nitro-, methyl ester, 4-methyl-4-

nitropentanoic acid methyl ester, 4-nitro-4-

methylpentanoic acid methyl ester

Physicochemical Properties
Methyl 4-methyl-4-nitropentanoate is a colorless to light yellow liquid at room temperature.[2]

A summary of its key physical and chemical properties is presented in the following table.

Property Value

Appearance Colorless to light yellow liquid

Boiling Point 79 °C at 1 mmHg

Density 1.114 g/mL at 25 °C

Refractive Index (n20/D) 1.441

Flash Point 113 °C (235.4 °F) - closed cup

Storage Temperature Room temperature
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Experimental Protocols: Synthesis
The synthesis of Methyl 4-methyl-4-nitropentanoate can be achieved through a Michael

addition reaction. A documented method involves the reaction of methyl acrylate with 2-

nitropropane in the presence of a base catalyst.

Synthesis via Michael Addition with Triethylamine
Catalyst
A specific protocol for the synthesis of Methyl 4-methyl-4-nitropentanoate is detailed in

United States Patent 2,554,831.[3] The process involves the reaction of methyl acrylate and 2-

nitropropane using triethylamine as a catalyst.[3]

Materials:

Methyl acrylate

2-Nitropropane

Triethylamine

Procedure:

A mixture of 28.7 grams of methyl acrylate, 89.1 grams (3 moles) of 2-nitropropane, and

16.85 grams (0.5 mole) of triethylamine was prepared at room temperature.[3]

The mixture was allowed to stand at 30°C for four days.[3]

The resulting green solution was subjected to distillation under reduced pressure to remove

any unreacted reagents.[3]

The residue was then distilled in a vacuum to yield the final product.[3]

This process yielded 47.3 grams (81% yield) of methyl 4-methyl-4-nitropentanoate with a

boiling point of 90-93°C at 1.5 mm Hg.[3] The yield could be increased to 86% by extending the

reaction period to seven days.[3] The pure product is described as a colorless, pleasant-

smelling oil.[3]
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Catalyzed 1,4-Addition Reaction
Another approach involves a 1,4-addition reaction catalyzed by a polymer-supported

azidoproazaphosphatrane.[4] This method has been shown to produce methyl 4-methyl-4-
nitropentanoate in high yield (95%) at room temperature.[4]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of Methyl 4-methyl-4-
nitropentanoate via the Michael addition reaction.

Reactants

Catalyst

Reaction Purification Product

Methyl Acrylate Mixing and Reaction
(30°C, 4-7 days)

2-Nitropropane

Triethylamine

Reduced Pressure
Distillation Vacuum Distillation Methyl 4-methyl-4-nitropentanoate

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 4-methyl-4-nitropentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b090775#methyl-4-methyl-4-nitropentanoate-iupac-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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